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Compound of Interest

Compound Name: 3-Allyl-4,5-dimethoxybenzoic acid

Cat. No.: B1277813

Disclaimer: Publicly available scientific literature and databases contain limited specific
information regarding the chemical and biological properties of 3-Allyl-4,5-dimethoxybenzoic
acid. This guide summarizes the available data for the specified compound and provides
supplementary information on structurally related molecules to offer potential insights. The
properties and activities of these related compounds are not directly transferable to 3-Allyl-4,5-
dimethoxybenzoic acid and should be considered for contextual purposes only.

Introduction

3-Allyl-4,5-dimethoxybenzoic acid is a substituted benzoic acid derivative. Its structure
features a benzene ring with an allyl group at position 3, and two methoxy groups at positions 4
and 5, along with a carboxylic acid group at position 1. The presence of these functional groups
suggests potential for a range of chemical reactions and biological activities. However,
dedicated research on this specific molecule is scarce. This document aims to provide a
comprehensive overview of the known information and to extrapolate potential characteristics
based on analogous compounds.

Chemical Properties of 3-Allyl-4,5-dimethoxybenzoic
acid

The primary available data for 3-Allyl-4,5-dimethoxybenzoic acid is its basic molecular
information.
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Property Value Source
Molecular Formula C12H1404 Santa Cruz Biotechnology[1]
Molecular Weight 222.24 g/mol Santa Cruz Biotechnology[1]

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 3-Allyl-4,5-dimethoxybenzoic
acid is not readily available in the searched scientific literature. However, based on the
analysis of related compounds, the following characteristic signals can be anticipated:

e 1H NMR: Signals corresponding to the allyl group (a doublet for the CH2 group and a
multiplet for the CH group), methoxy groups (singlets), and aromatic protons (singlets or
doublets).

e 13C NMR: Resonances for the carboxylic acid carbon, aromatic carbons, methoxy carbons,
and the carbons of the allyl group.

» IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H and C=0
stretching, C-O stretching of the methoxy groups, and C=C stretching of the allyl group and
the aromatic ring.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound.

Synthesis of 3-Allyl-4,5-dimethoxybenzoic acid

A specific, detailed experimental protocol for the synthesis of 3-Allyl-4,5-dimethoxybenzoic
acid was not found in the reviewed literature. However, a plausible synthetic route can be
conceptualized based on standard organic chemistry reactions.
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Starting Material:
4,5-Dimethoxybenzoic acid

Allyl bromide,
suitable catalyst

Allylation Reaction
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Experimental Protocol (Hypothetical):

A potential synthesis could involve the direct allylation of 4,5-dimethoxybenzoic acid. This
would likely require a catalyst to facilitate the electrophilic substitution of the allyl group onto the
aromatic ring. The reaction conditions, including the choice of solvent, temperature, and
catalyst, would need to be optimized to achieve a good yield and selectivity for the desired
product. Purification would likely be carried out using techniques such as column

chromatography or recrystallization.

Biological Activity and Signaling Pathways

There is no specific information in the searched literature regarding the biological activity or the
mechanism of action of 3-Allyl-4,5-dimethoxybenzoic acid. However, studies on structurally
similar compounds, such as derivatives of 3,4,5-trimethoxycinnamic acid (TMCA), have shown
a wide range of pharmacological effects. These derivatives have been investigated for their
potential as antitumor, antiviral, and central nervous system (CNS) agents.[2]

The biological activity of these related compounds is often attributed to their ability to interact
with specific cellular targets. For instance, some TMCA derivatives have been shown to inhibit
tubulin polymerization, a critical process in cell division, leading to their anticancer effects.
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This diagram illustrates a potential mechanism of action for compounds structurally related to
3-Allyl-4,5-dimethoxybenzoic acid. It is important to emphasize that this is a hypothetical
pathway for the target compound and would require experimental validation.

Quantitative Data from Related Compounds

To provide a framework for potential properties, the following table summarizes key data for
3,5-dimethoxybenzoic acid, a structurally related compound.
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Property Value Compound Source

3,5-Dimethoxybenzoic
Molecular Formula CoH1004 " PubChem|[3]
aci

. 3,5-Dimethoxybenzoic
Molecular Weight 182.17 g/mol " PubChem|[3]
aci

] ] 3,5-Dimethoxybenzoic ) ]
Melting Point 178-180 °C ” Sigma-Aldrich
aci

Conclusion

While 3-Allyl-4,5-dimethoxybenzoic acid is commercially available, it remains a largely
uncharacterized compound in the public scientific domain. This guide has presented the limited
available information and has drawn parallels with structurally similar molecules to infer
potential chemical and biological properties. The provided synthetic route and signaling
pathway are hypothetical and intended to serve as a starting point for future research. Further
experimental investigation is necessary to elucidate the precise chemical characteristics,
biological activities, and therapeutic potential of 3-Allyl-4,5-dimethoxybenzoic acid.
Researchers and drug development professionals are encouraged to undertake studies to fill
the existing knowledge gap for this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 3-Allyl-4,5-
dimethoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277813#3-allyl-4-5-dimethoxybenzoic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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